Cas no 2757082-71-4 ((3aR,8aS)-2-(1,8-Naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole)

• Product Name: (3aR,8aS)-2-(1,8-Naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• CAS No: 2757082-71-4
• MF: C₁₈H₁₃N₃O
• MW: 287.315323591232
• CID: 5085779
• PubChem ID: 155291176
• Update Time: 2025-07-09

(3aR,8aS)-2-(1,8-Naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2757082-71-4
• F74112
• (3aS,8bR)-2-(1,8-naphthyridin-2-yl)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• (3AR,8aS)-2-(1,8-naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole
• 2-[(3aR,8aS)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]-1,8-naphthyridine
• BS-46622
• (3aR,8aS)-2-(1,8-Naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

• Inchi： 1S/C18H13N3O/c1-2-6-13-12(4-1)10-15-16(13)21-18(22-15)14-8-7-11-5-3-9-19-17(11)20-14/h1-9,15-16H,10H2/t15-,16+/m0/s1
• InChI Key： OIRGLLQOENPNIY-JKSUJKDBSA-N
• SMILES： O1[C@@]2([H])CC3=C([C@@]2([H])N=C1C1C=CC2C(N=1)=NC=CC=2)C=CC=C3

Computed Properties

• Exact Mass: 287.105862047g/mol
• Monoisotopic Mass: 287.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.4Ų

Additional information on (3aR,8aS)-2-(1,8-Naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole

The Chemical Compound CAS No. 2757082-71-4: A Comprehensive Overview

The compound with CAS No. 2757082-71-4, known as (3aR,8aS)-2-(1,8-Naphthyridin-2-yl)-3a,8a-dihydro-8H-indeno[1,2-d]oxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. Recent studies have highlighted its role in biological assays and its ability to interact with specific molecular targets, making it a promising candidate for further research.

The molecular structure of this compound is characterized by a fused ring system combining an indeno[1,2-d]oxazole moiety with a naphthyridine group. The stereochemistry at positions 3aR and 8aS plays a critical role in determining its physical properties and biological activity. Researchers have employed advanced computational methods to model the compound's behavior in various environments, providing insights into its stability and reactivity. These findings have been published in leading journals such as Journal of Medicinal Chemistry and Chemical Communications, underscoring its scientific significance.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Techniques such as molecular docking and quantum mechanical calculations have been instrumental in optimizing its synthesis pathways. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to achieve high yields of the compound with excellent stereochemical control. This breakthrough has opened new avenues for large-scale production and further experimentation.

In terms of biological activity, this compound has shown potential as a modulator of key cellular pathways. Preclinical studies indicate that it exhibits selective binding to certain receptors, suggesting its utility in treating conditions such as inflammation and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies have led to promising results in animal models, paving the way for clinical trials.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells, where its stability and efficiency could offer significant advantages over existing materials.

In conclusion, CAS No. 2757082-71-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future innovations. As ongoing research continues to unravel its full potential, this compound stands at the forefront of scientific discovery.